Cas no 1805082-36-3 (Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate
• CAS No: 1805082-36-3
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4868054
• Update Time: 2025-06-08

Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)5-4-6(8(12)13)9(16-2)14-7(5)11/h4,8H,3H2,1-2H3
• InChI Key： KSUKJFLVVKRXMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C(C(F)F)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate

Research Brief on Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS: 1805082-36-3)

Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS: 1805082-36-3) is a pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research due to its versatile chemical properties and potential applications. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting plant protection and disease control. Recent studies have explored its role in the development of novel fungicides and herbicides, leveraging its unique structural features to enhance efficacy and selectivity.

In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers investigated the compound's mechanism of action as a precursor to fungicidal agents. The study highlighted its ability to inhibit key enzymes in fungal pathogens, such as succinate dehydrogenase (SDH), which is critical for energy production in fungi. The incorporation of the difluoromethyl group was found to significantly enhance binding affinity to the target enzyme, thereby improving fungicidal activity. These findings underscore the compound's potential in addressing resistance issues in current antifungal treatments.

Another notable application of Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate is its use in the synthesis of herbicidal compounds. A 2022 patent (US20220169612A1) described its utility in developing next-generation herbicides that target broadleaf weeds with minimal environmental impact. The patent emphasized the compound's stability under field conditions and its low toxicity to non-target organisms, making it a promising candidate for sustainable agriculture.

From a pharmaceutical perspective, recent preclinical studies have explored the compound's potential as a building block for anticancer agents. Research published in Bioorganic & Medicinal Chemistry Letters (2023) demonstrated its role in the synthesis of pyridine-based kinase inhibitors, which showed promising activity against various cancer cell lines. The chloro and difluoromethyl substituents were critical for modulating the inhibitors' pharmacokinetic properties, including solubility and metabolic stability.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate. A 2023 review in Organic Process Research & Development discussed innovative catalytic methods to improve yield and reduce waste in its production. These developments are expected to facilitate broader adoption of the compound in both agrochemical and pharmaceutical industries.

In conclusion, Ethyl 2-chloro-5-(difluoromethyl)-6-methoxypyridine-3-carboxylate (CAS: 1805082-36-3) represents a versatile and valuable intermediate with applications spanning agrochemicals and pharmaceuticals. Ongoing research continues to uncover new opportunities for this compound, particularly in addressing global challenges such as crop protection and drug resistance. Future studies should focus on further elucidating its structure-activity relationships and exploring novel derivatives with enhanced biological activity.